Cas no 2228613-47-4 (methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate)
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate
- 2228613-47-4
- EN300-1750708
-
- Inchi: 1S/C9H10O4/c1-6-8(9(11)12-2)5-7(13-6)3-4-10/h4-5H,3H2,1-2H3
- InChI Key: NCCXUTSCVMPFHB-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OC)C=C1CC=O
Computed Properties
- Exact Mass: 182.05790880g/mol
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 56.5Ų
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750708-0.05g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-0.1g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-0.25g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-0.5g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-1.0g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1750708-2.5g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-5.0g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1750708-10.0g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1750708-1g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1750708-5g |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate |
2228613-47-4 | 5g |
$3977.0 | 2023-09-20 |
methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate
Exploring Methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate (CAS No. 2228613-47-4): Properties, Applications, and Innovations
The compound methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate (CAS No. 2228613-47-4) has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a furan derivative, it belongs to a class of organic compounds known for their aromaticity and reactivity, making them valuable in pharmaceuticals, agrochemicals, and material science. The presence of both ester and ketone functional groups in its structure enhances its utility as a building block for synthetic chemistry.
In the context of green chemistry and sustainable development, researchers are increasingly exploring furan-based compounds like methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate as alternatives to petroleum-derived intermediates. Its potential in biodegradable polymers and renewable energy applications aligns with global trends toward eco-friendly solutions. For instance, furan derivatives are being investigated for use in organic photovoltaics and bio-based plastics, addressing the demand for sustainable materials.
The synthesis of CAS No. 2228613-47-4 typically involves multi-step organic reactions, including esterification and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, reflecting the growing interest in efficient and scalable production methods. These innovations are particularly relevant to industries prioritizing process optimization and cost reduction.
From a pharmacological perspective, furan carboxylates like this compound have shown promise in drug discovery due to their bioactivity. While specific studies on methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate are limited, analogous structures exhibit antimicrobial and anti-inflammatory properties, sparking curiosity about its potential in medicinal chemistry. Researchers are also examining its role in flavor and fragrance formulations, where furan derivatives contribute to complex aroma profiles.
In analytical chemistry, the characterization of CAS No. 2228613-47-4 relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and purity assessment, critical for applications in high-value chemicals. The compound's stability under various conditions is another area of investigation, particularly for storage and transportation in industrial settings.
As the scientific community continues to explore sustainable chemical solutions, methyl 2-methyl-5-(2-oxoethyl)furan-3-carboxylate represents a compelling case study. Its intersection with circular economy principles and bio-based innovation positions it as a compound of interest for future research. For professionals seeking detailed technical data or collaboration opportunities, this furan derivative offers a wealth of possibilities in both academic and industrial realms.
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